Cas no 896466-68-5 (Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)-)

• Product Name: Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)-
• CAS No: 896466-68-5
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD28402106
• CID: 4785466
• Update Time: 2025-10-30

Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)-

• MDL： MFCD28402106
• Inchi： 1S/C12H15ClN2O2/c1-14-2-4-15(5-3-14)11-7-9(12(16)17)6-10(13)8-11/h6-8H,2-5H2,1H3,(H,16,17)
• InChI Key： WVQZMPOGMIALCN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2CCN(C)CC2)=CC(Cl)=C1

Additional information on Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)-

Recent Advances in the Study of Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- (CAS: 896466-68-5)

Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- (CAS: 896466-68-5) is a chemically modified benzoic acid derivative that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by the presence of a chloro substituent and a 4-methylpiperazine moiety, exhibits unique biochemical properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its potential as a modulator of specific biological pathways, particularly in the context of neurological and oncological disorders.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- may act as an allosteric modulator of dopamine and serotonin receptors, which could have implications for the treatment of psychiatric conditions such as schizophrenia and depression. The structural similarity to known pharmacophores has prompted further exploration of its binding affinity and selectivity profiles.

In addition to its neurological applications, recent research has highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- exhibit inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. The study utilized molecular docking simulations and enzymatic assays to elucidate the mechanism of action, revealing a competitive inhibition pattern at the ATP-binding site of the target kinases.

The synthesis and optimization of Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- have also been a focus of recent work. Advances in green chemistry approaches have enabled more efficient production routes with higher yields and reduced environmental impact. A notable development is the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high purity levels of the final product.

Pharmacokinetic studies of this compound have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Animal model studies indicate favorable blood-brain barrier penetration, supporting its potential as a central nervous system (CNS) active agent. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid hepatic clearance in some test subjects.

Future research directions for Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- include comprehensive toxicological profiling and the development of more selective analogs. The compound's versatility as a chemical scaffold offers numerous opportunities for structural modification to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Benzoic acid, 3-chloro-5-(4-methyl-1-piperazinyl)- (CAS: 896466-68-5) represents a compelling case study in modern drug discovery, showcasing how strategic modifications to simple aromatic compounds can yield molecules with significant biological activity. The convergence of synthetic chemistry, computational modeling, and biological evaluation in recent studies has positioned this compound as a valuable tool for both basic research and potential therapeutic development.